Cas no 7445-57-0 (Bis(pentachlorophenyl) hexanedioate)

7445-57-0 structure
Product name:Bis(pentachlorophenyl) hexanedioate
Bis(pentachlorophenyl) hexanedioate Chemical and Physical Properties
Names and Identifiers
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- DTXSID20509500
- Bis(pentachlorophenyl) hexanedioate
- 7445-57-0
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- Inchi: InChI=1S/C18H8Cl10O4/c19-7-9(21)13(25)17(14(26)10(7)22)31-5(29)3-1-2-4-6(30)32-18-15(27)11(23)8(20)12(24)16(18)28/h1-4H2
- InChI Key: SBOQYYUSVQMMOT-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 641.724885Da
- Monoisotopic Mass: 637.730786Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10
- Topological Polar Surface Area: 52.6Ų
Bis(pentachlorophenyl) hexanedioate Related Literature
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1. Back matter
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Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
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3. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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Bitoh Yohsuke,Kenji Urayama,Toshikazu Takigawa,Kohzo Ito Soft Matter, 2011,7, 2632-2638
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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7. Book reviews
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8. Back matter
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Guangmei Li,Jinren Lu,Peiyan Sun RSC Adv., 2015,5, 97665-97674
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